Cas no 88598-08-7 (1,2,5-Oxadiazole-3-carboxylic acid)
88598-08-7 structure
Product Name:1,2,5-Oxadiazole-3-carboxylic acid
CAS No:88598-08-7
MF:C3H2N2O3
MW:114.05958032608
MDL:MFCD00604386
CID:720594
PubChem ID:1415524
Update Time:2025-09-25
1,2,5-Oxadiazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1,2,5-OXADIAZOLE-3-CARBOXYLIC ACID
- Furazan-3-carboxylic acid
- Furazancarboxylic acid
- JBLHCUQCDKBPGY-UHFFFAOYSA-N
- 1,2,5-Oxadiazole-3-carboxylicacid
- 1,2,5-oxadiazole, OXD4
- BDBM23236
- SBB002780
- STK686541
- EBD211560
- AB06534
- EN002385
- ST057550
- AB0027303
- ST2408421
- W9121
- 1,2,5-oxadiazole-3-carboxylic acid, AldrichCPR
- Furazancarboxylic acid (ZCI)
- 2,1,3-Oxadiazole-4-carboxylic acid
- DTXSID90362841
- SCHEMBL264201
- EN300-94211
- Z1201620383
- J-503792
- CS-W003930
- PS-9238
- AKOS003242003
- C3H2N2O3
- MFCD00604386
- BP-10208
- 88598-08-7
- 1,2,5-Oxadiazole-3-carboxylic acid
-
- MDL： MFCD00604386
- Inchi： 1S/C3H2N2O3/c6-3(7)2-1-4-8-5-2/h1H,(H,6,7)
- InChI Key： JBLHCUQCDKBPGY-UHFFFAOYSA-N
- SMILES： O=C(C1C=NON=1)O
Computed Properties
- Exact Mass: 114.00700
- Monoisotopic Mass: 114.007
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 105
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 76.2
- XLogP3: -0.4
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.601±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 102 °C
- Boiling Point: 296.2±32.0 °C at 760 mmHg
- Flash Point: 132.9±25.1 °C
- Refractive Index: 1.521
- Solubility: Slightly soluble (33 g/l) (25 º C),
- PSA: 76.22000
- LogP: -0.23220
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
1,2,5-Oxadiazole-3-carboxylic acid Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H332-H335
- Warning Statement： P261-P280-P305+P351+P338
- Safety Instruction： S22; S26; S36/37/39
-
Hazardous Material Identification：
- Storage Condition：Sealed in dry,Store in freezer, under -20°C
- Risk Phrases：R36/37/38
1,2,5-Oxadiazole-3-carboxylic acid Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1,2,5-Oxadiazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449039242-10g |
1,2,5-Oxadiazole-3-carboxylic acid |
88598-08-7 | 98% | 10g |
$477.00 | 2023-08-31 | |
| Alichem | A449039242-25g |
1,2,5-Oxadiazole-3-carboxylic acid |
88598-08-7 | 98% | 25g |
$932.40 | 2023-08-31 | |
| Alichem | A449039242-100g |
1,2,5-Oxadiazole-3-carboxylic acid |
88598-08-7 | 98% | 100g |
$2303.00 | 2023-08-31 | |
| ChemScence | CS-W003930-1g |
1,2,5-Oxadiazole-3-carboxylic acid |
88598-08-7 | 99.90% | 1g |
$91.0 | 2022-04-26 | |
| ChemScence | CS-W003930-5g |
1,2,5-Oxadiazole-3-carboxylic acid |
88598-08-7 | 99.90% | 5g |
$210.0 | 2021-09-02 | |
| ChemScence | CS-W003930-10g |
1,2,5-Oxadiazole-3-carboxylic acid |
88598-08-7 | 99.90% | 10g |
$330.0 | 2021-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | O846695-1g |
1,2,5-Oxadiazole-3-carboxylic acid |
88598-08-7 | 98% | 1g |
572.00 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 073864-5g |
1,2,5-Oxadiazole-3-carboxylic acid |
88598-08-7 | 95+% | 5g |
12809.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 073864-1g |
1,2,5-Oxadiazole-3-carboxylic acid |
88598-08-7 | 95+% | 1g |
4356.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-BS153-200mg |
1,2,5-Oxadiazole-3-carboxylic acid |
88598-08-7 | 98% | 200mg |
195.0CNY | 2021-08-04 |
1,2,5-Oxadiazole-3-carboxylic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:88598-08-7)1,2,5-Oxadiazole-3-carboxylic acid
Order Number:A861712
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:31
Price ($):181.0
Email:sales@amadischem.com
1,2,5-Oxadiazole-3-carboxylic acid Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:88598-08-7)1,2,5-Oxadiazole-3-carboxylic acid
Purity:99%
Quantity:5g
Price ($):181.0